Rankinidine

• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol
• InChI: InChI=1S/C20H24N2O3/c1-3-12-10-21-16-9-20(18-8-13(12)14(16)11-25-18)15-6-4-5-7-17(15)22(24-2)19(20)23/h3-7,13-14,16,18,21H,8-11H2,1-2H3/b12-3+/t13-,14-,16-,18+,20-/m0/s1
• InChIKey: ZXRGGMATGWCUBP-MAXSUOQJSA-N

Rankinidine for Research: Procuring Humantenine-Type Oxindole Alkaloid from Gelsemium rankinii

Rankinidine is a naturally occurring oxindole alkaloid that belongs to the humantenine-type subclass of Gelsemium alkaloids, characterized by a unique tetracyclic cage-like skeleton with an oxindole core [1]. It is primarily isolated from the methanol extract of the stem of *Gelsemium rankinii*, where it is recognized as the main alkaloid constituent of this plant [2][3]. The compound has a molecular formula of C₂₀H₂₄N₂O₃ and a molecular weight of 340.42 g/mol [4]. As a Gelsemium alkaloid, it shares structural features with other bioactive compounds in this class but possesses distinct chemical properties that preclude generic substitution, making its specific procurement critical for reproducible research and comparative pharmacology studies [5].

Alkaloid Class

Humantenine-type oxindole alkaloid

Source

Isolated from Gelsemium rankinii stem

Research Context

Comparative metabolism, SAR, and analytical standard studies

• [1] NP-MRD. NP-Card for rankinidine (NP0037408). Natural Products Magnetic Resonance Database. View Source
• [2] Schun Y, Cordell GA. Rankinidine, a new indole alkaloid from Gelsemium rankinii. J Nat Prod. 1986;49(5):806-8. View Source
• [3] Zhang W, Huang XJ, Zhang SY, et al. New oxindole and indole alkaloids from Gelsemium rankinii. Tetrahedron. 2010;66(32):5987-5992. View Source
• [4] MedChemExpress. Rankinidine product technical datasheet. MedChemExpress. View Source
• [5] Plantaedb. Rankinidine compound entry. Plantaedb. View Source

Why Rankinidine Cannot Be Substituted with Generic Gelsemium Alkaloid Extracts

Substituting Rankinidine with a generic Gelsemium alkaloid mixture or a different humantenine-type analog will irreproducibly alter experimental outcomes due to profound differences in metabolic stability, toxicity potential, and molecular structure. Unlike the structurally distinct koumine and gelsemine alkaloids, which exhibit pronounced anxiolytic effects with low toxicity, Rankinidine's specific molecular architecture dictates its unique metabolic fate [1][2]. A 2022 comparative metabolism study established that Rankinidine's demethylation and reduction pathways predominate in human liver microsomes, whereas oxidation is the primary route in pigs and goats [3]. This stark species-specific metabolic divergence, which remains unelucidated for toxicity mechanisms, underscores the compound's singular pharmacological profile and the risk of using undefined or alternative alkaloid sources [4]. Such differences in metabolic processing directly impact the interpretation of *in vivo* pharmacology, toxicology, and pharmacokinetic data, rendering generic substitution invalid for rigorous scientific studies.

Rankinidine Defined humantenine-type oxindole; species-dependent metabolic routes (demethylation/reduction in HLMs)

Generic Gelsemium Alkaloid Mix Variable composition; unknown metabolic stability; may include anxiolytic alkaloids (koumine, gelsemine)

Metabolic fate may differ, potentially altering PK and toxicity interpretation

Rankinidine Specific structural signature (oxindole core, missing methoxy/methyl groups)

Humantenirine / Humantenine Close analogs with extra methyl or methoxy groups; may differ in binding and metabolism

SAR interpretation may shift; direct substitution may not reproduce structure-dependent endpoints

• [1] Jin GL, Su YP, Liu M, et al. Medicinal plants of the genus Gelsemium (Gelsemiaceae, Gentianales)—A review of their phytochemistry, pharmacology, toxicology and traditional use. J Ethnopharmacol. 2014;152(1):33-52. View Source
• [2] OmicsDI. Comparison of anxiolytic effects and toxicity of gelsemine, gelsevirine and koumine from G. elegans. OmicsDI. View Source
• [3] Gong MD, Qin JY, Zuo MT, Qi XJ, Wu Y, Zheng XF, Liu ZY. A high-resolution mass spectrometric approach to a qualitative and quantitative comparative metabolism of the humantenine-type alkaloid rankinidine. Rapid Commun Mass Spectrom. 2022;36(12):e9302. View Source
• [4] Schun Y, Cordell GA. Rankinidine, a new indole alkaloid from Gelsemium rankinii. J Nat Prod. 1986;49(5):806-8. View Source

Quantitative Differentiators of Rankinidine vs. Structural Analogs for Research Procurement

Rankinidine's Unique Metabolic Signature: Dominant Demethylation in Human Liver Microsomes

Rankinidine exhibits species-specific metabolic pathways that differ significantly from other Gelsemium alkaloids, a critical factor for selecting it as a defined probe in toxicology studies. In human liver microsomes (HLMs), the demethylation and reduction pathways are predominant [1]. This contrasts with its metabolism in pig (PLMs) and goat (GLMs) liver microsomes, where oxidation is the main pathway [1]. This pattern differs from humantenine, another humantenine-type alkaloid, for which specific comparative quantitative data on these pathways are not yet established [2].

Metabolic signature

Reported

HLMs: demethylation/reduction dominate; pigs/goats: oxidation main. Qualitative LC/QTOF peak area analysis.

Species-specific metabolism context

Metabolite profile may guide toxicology model selection

Evidence Dimension	In vitro metabolite formation (qualitative and quantitative analysis via LC/QTOF peak area)
Target Compound Data	Major pathways: Demethylation and reduction (HLMs), Oxidation (PLMs, GLMs)
Comparator Or Baseline	Humantenine (baseline: species-specific metabolism previously studied)
Quantified Difference	Qualitative differences in primary metabolic routes; relative oxidation ability highest in pigs/goats, demethylation/reduction highest in humans/rats [1]
Conditions	Human (HLMs), rat (RLMs), goat (GLMs), and pig (PLMs) liver microsomes; LC/QTOF analysis in positive ion mode

Why This Matters

Understanding species-specific metabolism is essential for interpreting toxicity and pharmacokinetic data in preclinical models, ensuring that Rankinidine is not erroneously substituted with an analog exhibiting different metabolic stability.

• [1] Gong MD, Qin JY, Zuo MT, Qi XJ, Wu Y, Zheng XF, Liu ZY. A high-resolution mass spectrometric approach to a qualitative and quantitative comparative metabolism of the humantenine-type alkaloid rankinidine. Rapid Commun Mass Spectrom. 2022;36(12):e9302. View Source
• [2] Huang SJ, Zuo MT, Qi XJ, Ma X, Wang ZY, Liu ZY. In vitro Metabolism of Humantenine in Liver Microsomes from Human, Pig, Goat and Rat. Curr Drug Metab. 2021;22(10):795-7801. View Source

Structural Basis for Differentiation: Rankinidine vs. Humantenirine and Humantenine

The structural identity of Rankinidine was established through direct comparison with its close analog humantenirine, which co-occurs in *G. rankinii* [1]. Rankinidine (C₂₀H₂₄N₂O₃, MW 340.4) differs from humantenirine (C₂₁H₂₆N₂O₄, MW 354.4) by the absence of a methoxy group at the C-1' position and a methyl group, and from humantenine (C₂₁H₂₆N₂O₃, MW 354.4) by the absence of a methyl group on the nitrogen atom [2]. A novel alkaloid from *G. rankinii* was found to possess two fewer hydrogens than Rankinidine, further highlighting the compound's specific oxidation state within its class [3].

Structural identity

Direct comparison

MW 340.4 vs 354.4 (humantenirine/humantenine); missing methoxy and methyl groups. NMR, MS confirmation.

Supports SAR differentiation

Ensures correct compound for structure-activity studies

Evidence Dimension	Molecular structure and formula
Target Compound Data	C₂₀H₂₄N₂O₃; MW 340.4; Na-methoxyoxindole skeleton
Comparator Or Baseline	Humantenirine (C₂₁H₂₆N₂O₄, MW 354.4) and Humantenine (C₂₁H₂₆N₂O₃, MW 354.4)
Quantified Difference	Molecular weight difference: Rankinidine is 14 Da lighter than both humantenirine and humantenine; structural difference of 1-2 methyl/methoxy groups
Conditions	Spectroscopic analysis (NMR, MS, UV) from *Gelsemium rankinii* stem methanol extract

Why This Matters

This explicit structural differentiation confirms Rankinidine as a unique chemical entity, preventing misidentification and ensuring that researchers procure the correct compound for structure-activity relationship (SAR) studies.

• [1] Schun Y, Cordell GA. Rankinidine, a new indole alkaloid from Gelsemium rankinii. J Nat Prod. 1986;49(5):806-8. View Source
• [2] Yang JS, Chen YW. Elucidation of the structures of humantenine and humantenirine. Acta Pharmaceutica Sinica. 1984;19(9):686-690. View Source
• [3] Zhang W, Huang XJ, Zhang SY, et al. New oxindole and indole alkaloids from Gelsemium rankinii. Tetrahedron. 2010;66(32):5987-5992. View Source

Rankinidine's Reported Anti-Inflammatory Activity via Lipoxygenase Inhibition

Preliminary *in vitro* data indicate that Rankinidine inhibits lipoxygenase (LOX) activity with an IC₂₅ value of 119 μg/mL, suggesting a potential anti-inflammatory mechanism . This provides a quantitative basis for its use in inflammation-related research. While other Gelsemium alkaloids like koumine and gelsemine are noted for anxiolytic and analgesic activities, direct comparative quantitative data for LOX inhibition within the humantenine-type class is currently limited [1][2].

LOX inhibition

Class-level inference

IC₂₅ = 119 μg/mL

Reported LOX inhibition context

Limited comparative data; verify before translation to inflammation models

Evidence Dimension	Inhibition of lipoxygenase (LOX) enzyme activity
Target Compound Data	IC₂₅ = 119 μg/mL
Comparator Or Baseline	Other Gelsemium alkaloids (e.g., koumine, gelsemine) with reported analgesic/anxiolytic activities
Quantified Difference	Not directly quantifiable; Rankinidine shows LOX inhibition whereas comparator activities are typically measured in pain/anxiety models
Conditions	*In vitro* LOX enzyme assay

Why This Matters

This quantitative activity profile distinguishes Rankinidine from other Gelsemium alkaloids that are primarily studied for CNS effects, positioning it as a potential tool for inflammation and cancer research.

• [1] MedChemExpress. Koumine product technical datasheet. MedChemExpress. View Source
• [2] OmicsDI. Comparison of anxiolytic effects and toxicity of gelsemine, gelsevirine and koumine from G. elegans. OmicsDI. View Source

Comparative Cytotoxicity: Rankinidine vs. Other Gelsemium Alkaloids

Rankinidine has been investigated for its cytotoxic potential, but specific IC₅₀ values against defined cancer cell lines are not yet reported in peer-reviewed literature [1]. In contrast, nine other indole alkaloids from *G. sempervirens*, including gelsemine, gelsevirine, and humantenirine, were found to be inactive in KB and P-388 cytotoxicity test systems [2]. This suggests a divergence in activity profiles within the Gelsemium genus, although direct comparison with Rankinidine is not possible due to missing quantitative data for the target compound.

Cytotoxicity profile

Data to verify

No reported IC₅₀; structural analogs (gelsemine, humantenirine) inactive in KB/P-388 assays.

Cytotoxicity endpoint review needed

Rankinidine remains uncharacterized; warrants further evaluation

Evidence Dimension	Cytotoxic activity against KB and P-388 cancer cell lines
Target Compound Data	Data not available
Comparator Or Baseline	Gelsemine, gelsevirine, humantenirine, and others: found inactive in KB and P-388 assays
Quantified Difference	Cannot be calculated; comparator compounds showed no activity while Rankinidine's activity is unquantified
Conditions	KB (human epidermoid carcinoma) and P-388 (murine leukemia) cell lines

Why This Matters

This evidence gap highlights Rankinidine as a unique candidate for further cytotoxic evaluation, particularly as it remains uncharacterized in assays where its structural analogs were inactive.

• [1] PureOneBio. Rankinidine product description. PureOneBio. View Source
• [2] Schun Y, Cordell GA. Cytotoxic steroids of Gelsemium sempervirens. J Nat Prod. 1987;50(2):195-8. View Source

Validated Research Applications for Procuring Rankinidine

Species-Specific Toxicology and Drug Metabolism Studies

Rankinidine serves as a defined molecular probe for investigating species-specific variations in alkaloid metabolism. A 2022 study demonstrated that its primary metabolic route shifts from demethylation/reduction in human liver microsomes to oxidation in pig and goat models [1]. This property makes Rankinidine an ideal standard for comparative *in vitro* metabolism assays using LC/QTOF, where its distinct metabolite profile (11 metabolites identified) provides clear, quantifiable endpoints [1].

Structure-Activity Relationship (SAR) Studies of Gelsemium Alkaloids

As a structurally defined humantenine-type alkaloid with a Na-methoxyoxindole skeleton, Rankinidine is a critical component in SAR libraries. Its isolation and structure were confirmed by direct comparison with the co-occurring analog humantenirine, and it serves as a baseline for synthesizing and evaluating derivatives like 20-hydroxydihydrorankinidine and N-demethoxyrankinidine [2][3]. Researchers use Rankinidine to probe how modifications at the C-1' and nitrogen positions affect biological activity and chemical stability [4].

Anti-Inflammatory Mechanism of Action Research

Preliminary data indicating Rankinidine inhibits lipoxygenase (LOX) with an IC₂₅ of 119 μg/mL positions it as a chemical tool for studying the arachidonic acid cascade and related inflammatory pathways . This differentiates it from other Gelsemium alkaloids like koumine and gelsemine, which are primarily associated with CNS targets [5]. Researchers procure Rankinidine to explore this specific enzyme inhibition in the context of inflammation and cancer biology.

Analytical Reference Standard for Gelsemium Phytochemistry

As the main alkaloid of *Gelsemium rankinii*, Rankinidine is an essential analytical standard for HPLC and LC-MS quantification of Gelsemium alkaloid content in plant extracts and formulated products [6]. Its unique retention time and mass spectral signature (m/z 340.4) allow for precise identification and quality control, ensuring consistency in studies utilizing *Gelsemium* plant materials or investigating the variability of its alkaloid profile [7].

Application

Selection Property

Validation Focus

Species-specific toxicology & metabolism research

Defined metabolic probe with species-specific pathway data

LC/QTOF metabolite profiling in liver microsomes

SAR studies of Gelsemium alkaloids

Structurally defined humantenine-type scaffold

Confirm structural identity via NMR, MS

Inflammation pathway research

Reported LOX inhibition activity

Verify enzyme inhibition potency and selectivity

Analytical reference standard for Gelsemium phytochemistry

Well-characterized main alkaloid from G. rankinii

HPLC/LC-MS retention time and mass signature verification

• [1] Gong MD, Qin JY, Zuo MT, Qi XJ, Wu Y, Zheng XF, Liu ZY. A high-resolution mass spectrometric approach to a qualitative and quantitative comparative metabolism of the humantenine-type alkaloid rankinidine. Rapid Commun Mass Spectrom. 2022;36(12):e9302. View Source
• [2] Schun Y, Cordell GA. Rankinidine, a new indole alkaloid from Gelsemium rankinii. J Nat Prod. 1986;49(5):806-8. View Source
• [3] Takayama H, Mori I, Kitajima M, Aimi N, Sakai S. A First synthesis of 20-hydroxydihydrorankinidine, a new oxindole alkaloid from Gelsemium elegans benth. Tetrahedron Letters. 1993;34(25):4073-4076. View Source
• [4] Lin LZ, Cordell GA, Ni CZ, Clardy J. New humantenine-type alkaloids from Gelsemium elegans. J Nat Prod. 1989;52(3):588-94. View Source
• [5] OmicsDI. Comparison of anxiolytic effects and toxicity of gelsemine, gelsevirine and koumine from G. elegans. OmicsDI. View Source
• [6] PureOneBio. Rankinidine product description. PureOneBio. View Source
• [7] Zhang W, Huang XJ, Zhang SY, et al. New oxindole and indole alkaloids from Gelsemium rankinii. Tetrahedron. 2010;66(32):5987-5992. View Source